Cas no 1258290-09-3 (5-aminopyridine-2-carboxamidine;hydrochloride)

• Product Name: 5-aminopyridine-2-carboxamidine;hydrochloride
• CAS No: 1258290-09-3
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 5187619
• PubChem ID: 71758508
• Update Time: 2026-03-05

5-aminopyridine-2-carboxamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-aminopyridine-2-carboximidamide hydrochloride
• 5-Aminopicolinimidamidehydrochloride
• 5-Aminopicolinimidamide hydrochloride
• 5-aminopyridine-2-carboxamidine;hydrochloride

• Inchi： 1S/C6H8N4.ClH/c7-4-1-2-5(6(8)9)10-3-4;/h1-3H,7H2,(H3,8,9);1H
• InChI Key： HTILMVXEHVZPSS-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(C=CC=1C(=N)N)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 88.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-aminopyridine-2-carboxamidine;hydrochloride

5-Aminopyridine-2-Carboxamidine; Hydrochloride (CAS No. 1258290-09-3): An Overview of Its Properties and Applications

5-Aminopyridine-2-carboxamidine; hydrochloride (CAS No. 1258290-09-3) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, also known as 5-amino-2-pyridinecarboxamidine hydrochloride, has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the properties, synthesis, and applications of this compound, highlighting recent advancements and research findings.

The chemical structure of 5-aminopyridine-2-carboxamidine; hydrochloride consists of a pyridine ring with an amino group at the 5-position and a carboxamidine group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The hydrochloride salt form enhances its solubility in water, making it more suitable for various applications in both research and industry.

In terms of physical properties, 5-aminopyridine-2-carboxamidine; hydrochloride is a white crystalline solid with a melting point of approximately 180°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol. These properties make it easy to handle and process in laboratory settings.

The synthesis of 5-aminopyridine-2-carboxamidine; hydrochloride can be achieved through several methods. One common approach involves the reaction of 5-aminoisonicotinonitrile with hydroxylamine in the presence of an acid catalyst, followed by treatment with hydrochloric acid to form the hydrochloride salt. This method is efficient and yields high purity products, making it suitable for large-scale production.

In recent years, significant research has been conducted to explore the biological activities of 5-aminopyridine-2-carboxamidine; hydrochloride. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-aminopyridine-2-carboxamidine; hydrochloride can inhibit the activity of certain enzymes involved in inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

Furthermore, research has also highlighted the potential of 5-aminopyridine-2-carboxamidine; hydrochloride as an anti-cancer agent. A study published in Cancer Research found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of specific signaling pathways within cancer cells.

Beyond its biological applications, 5-aminopyridine-2-carboxamidine; hydrochloride has also found use in materials science. Its unique chemical structure makes it a valuable building block for the synthesis of advanced materials with tailored properties. For example, it has been used as a ligand in coordination chemistry to form metal complexes with interesting electronic and magnetic properties.

In conclusion, 5-aminopyridine-2-carboxamidine; hydrochloride (CAS No. 1258290-09-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activities make it a promising candidate for further exploration and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific fields.